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Compound of Interest

Compound Name: Calophyllic acid

Cat. No.: B1499388

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of calophyllic acid, a bioactive tricyclic
diterpenoid acid derived from the tamanu tree (Calophyllum inophyllum)[1][2]. While a specific
Safety Data Sheet (SDS) for isolated calophyllic acid is not readily available in the public
domain, this document outlines a comprehensive disposal procedure based on its chemical
properties as an organic acid and general laboratory safety principles.

Chemical and Physical Properties

Understanding the fundamental properties of calophyllic acid is the first step in ensuring its
safe management. The following table summarizes key data for this compound.
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Property Value Reference
Molecular Formula C25H2406 [1112][3]
Molecular Weight 420.5 g/mol [1][2]

CAS Number 36626-19-4 [1][2][3]

Not explicitly stated for pure
Appearance acid; Tamanu oil is a green to [4]

black oil

Insoluble in water.[5] Solubility

in organic solvents should be

Solubility )
determined on a case-by-case
basis.
Store at 2-8°C, keep container
Storage

well closed.[2][3]

Hazard Assessment and Personal Protective
Equipment (PPE)

Although specific toxicity data for calophyllic acid is limited, it is prudent to treat it as a
potentially hazardous substance. As an acid, it may cause skin and eye irritation. When
handling calophyllic acid, the following PPE should be worn:

o Eye Protection: Safety glasses or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
e Body Protection: A standard laboratory coat.

Step-by-Step Disposal Protocol

The proper disposal of calophyllic acid, like any laboratory chemical, must adhere to
institutional and local regulations. The following protocol provides a general framework for its
disposal.
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. Waste Identification and Segregation:

Calophyllic acid waste should be classified as "non-halogenated organic acid waste."
Do not mix this waste with other waste streams, such as halogenated solvents, bases, or
oxidizers, to avoid potentially hazardous reactions[6].

. Waste Collection and Storage:

Collect calophyllic acid waste in a designated, properly labeled, and sealed container.

The container must be made of a material compatible with organic acids (e.g., glass or
polyethylene).

The waste container label should include:

The words "Hazardous Waste"

The full chemical name: "Calophyllic Acid"

The primary hazard(s) (e.g., "Organic Acid," "Irritant")

The date the waste was first added to the container.

Store the waste container in a designated secondary containment bin within a well-ventilated
area, away from incompatible materials.

. Neutralization (for small quantities of dilute aqueous solutions only):

This procedure should only be performed by trained personnel in a fume hood while wearing
appropriate PPE.

Small quantities of dilute aqueous solutions containing calophyllic acid may be neutralized
before disposal.

Slowly add a weak base (e.g., sodium bicarbonate solution) to the acidic waste while stirring.
Monitor the pH of the solution. The target pH for neutralization is typically between 6.0 and
8.0.

Once neutralized, the solution may be eligible for drain disposal, pending institutional and
local regulations. Copious amounts of water should be used to flush the drain.

. Disposal of Concentrated or Solvent-Containing Waste:

Concentrated calophyllic acid or solutions of calophyllic acid in organic solvents must not
be drain disposed.

This waste must be disposed of through your institution's hazardous waste management
program.
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» Contact your institution's Environmental Health and Safety (EHS) office to arrange for a
chemical waste pickup.

Logical Workflow for Calophyllic Acid Disposal

The following diagram illustrates the decision-making process for the proper disposal of
calophyllic acid waste.

Is the waste a dite.

..............

Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of calophyllic acid waste.

Disclaimer: This guide is intended for informational purposes only and should not replace
institutional protocols or local regulations. Always consult your institution's Environmental
Health and Safety office for specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Calophyllic acid | CymitQuimica [cymitquimica.com]
o 2. Calophyllic acid | 36626-19-4 | LBA62619 | Biosynth [biosynth.com]

e 3. glpbio.com [glpbio.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1499388?utm_src=pdf-body
https://www.benchchem.com/product/b1499388?utm_src=pdf-body
https://www.benchchem.com/product/b1499388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1499388?utm_src=pdf-body
https://www.benchchem.com/product/b1499388?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3D-LBA62619/36626-19-4/calophyllic-acid/
https://www.biosynth.com/p/LBA62619/36626-19-4-calophyllic-acid
https://www.glpbio.com/gf15571.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4. Calophylle - Groupe Emile [emilegroupe.fr]

5. docs.newdirectionsaromatics.com [docs.newdirectionsaromatics.com]

6. nipissingu.ca [nipissingu.ca]
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499388#calophyllic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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